2-ethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide

• IUPAC Name: 2-ethyl-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C20H20N4O2S/c1-2-18-23-16-6-5-14(9-17(16)27-18)20(26)22-11-13-8-15(12-21-10-13)24-7-3-4-19(24)25/h5-6,8-10,12H,2-4,7,11H2,1H3,(H,22,26)
• InChI Key: ZCGMGFAAKOQYES-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3=CC(=CN=C3)N4CCCC4=O
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol

Description

2-ethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide is a useful research compound. Its molecular formula is C20H20N4O2S and its molecular weight is 380.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Methodologies and Derivatives

• Research has been conducted on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing a convenient synthetic route for these compounds through reactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. This work emphasizes the versatility of thiazolopyridine scaffolds in medicinal chemistry and organic synthesis (Mohamed, 2021).

Biological Evaluation

• A study on novel benzothiazole containing 4H-pyrimido[2,1-b]benzothiazoles derivatives highlighted the synthesis under microwave-assisted, solvent-free conditions. These derivatives underwent biological evaluation for their antibacterial, antioxidant, and antitubercular activities, demonstrating the potential of benzothiazole derivatives in developing new therapeutic agents (Bhoi et al., 2016).

Functionalization Reactions

• Another study focused on the functionalization reactions of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and acid chloride with 2,3-diaminopyridine. The research provided insights into the mechanism of these reactions and explored the potential for creating new pyridine derivatives with various biological activities (Yıldırım et al., 2005).

Antimicrobial Activity

• The synthesis and antimicrobial activity of new pyridine derivatives were studied, leading to the development of compounds with variable and modest activity against investigated strains of bacteria and fungi. This research contributes to the ongoing search for new antimicrobial agents (Patel et al., 2011).

Anticancer and Anti-Inflammatory Agents

• A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated as anticancer and anti-5-lipoxygenase agents. These studies provide a foundation for the development of new therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).